7-chloro-6-fluoro-5-hydroxy-3,4-dihydro-2H-naphthalen-1-one

• Molecular Formula: C10H8ClFO2
• Molecular Weight: 214.62 g/mol
• IUPAC Name: 7-chloro-6-fluoro-5-hydroxy-3,4-dihydro-2H-naphthalen-1-one
• InChI: InChI=1S/C10H8ClFO2/c11-7-4-6-5(10(14)9(7)12)2-1-3-8(6)13/h4,14H,1-3H2
• InChI Key: LVLAXYDZSIZEIN-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C(=C(C=C2C(=O)C1)Cl)F)O

Description

7-chloro-6-fluoro-5-hydroxy-3,4-dihydro-2H-naphthalen-1-one is a useful research compound. Its molecular formula is C10H8ClFO2 and its molecular weight is 214.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a stirred solution of 7-chloro-6-fluoro-5-methoxy-3,4-dihydro-2H-naphthalen-1-one (1.04 g, 4.7 mmol) in xylene (35 mL) was added anhydrous aluminum chloride (1.93 g, 14.5 mmol) at room temperature. The reaction mixture was then heated at reflux for 1 hour. After being cooled to room temperature, the reaction mixture was slowly poured into ice water with continuous stirring. The resulting solution was extracted with ethyl acetate (50 mL×3). The collected organic layers were then washed with saturated sodium bicarbonate solution and water, dried with anhydrous sodium sulfate, filtered, and concentrated in vacuo to give the crude residue, which was washed with ether to afford 7-chloro-6-fluoro-5-hydroxy-3,4-dihydro-2H-naphthalen-1-one (0.90 g, 89%), which was used in the next step without further purification. MS cald. for C10H8ClFO2 214, obsd. 215 [(M+H)+].